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Compound of Interest

Compound Name: Barium bromate

CAS No.: 13967-90-3

Cat. No.: B079177

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-validation of experimental results concerning

barium bromate (Ba(BrO₃)₂), offering a comparative analysis of its properties and applications

against relevant alternatives. The information presented is supported by experimental data and

detailed methodologies to assist researchers in evaluating its suitability for their work.

Physicochemical Properties: A Comparative
Analysis
Barium bromate's utility in various experimental settings is largely dictated by its

physicochemical properties, primarily its solubility and thermal stability. This section compares

these properties with those of other alkaline earth metal bromates.

Aqueous Solubility
The solubility of barium bromate in water is a critical parameter for its application in aqueous

solutions. The following table compares the molar solubility of barium, strontium, and calcium
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bromates at 25°C, calculated from their solubility product constants (Ksp).

Compound Formula Ksp at 25°C
Molar Solubility
(mol/L) at 25°C

Barium Bromate Ba(BrO₃)₂
2.43 x 10⁻⁴[1][2][3][4]

[5][6]
3.93 x 10⁻²

Strontium Iodate Sr(IO₃)₂ 1.14 x 10⁻⁷[7][8] 3.00 x 10⁻³

Calcium Iodate Ca(IO₃)₂ 6.47 x 10⁻⁶[5][6] 1.17 x 10⁻²

Note: Direct Ksp values for strontium bromate and calcium bromate were not readily available.

Data for the corresponding iodates are provided for a comparative context of sparingly soluble

alkaline earth metal halates.

Thermal Stability
The thermal stability of an oxidizing agent is crucial for its safe handling and application in

reactions at elevated temperatures. While specific decomposition temperatures for the

complete series of alkaline earth metal bromates are not consistently reported, the general

trend for alkaline earth metal carbonates and nitrates is that thermal stability increases down

the group.[9] This suggests that barium bromate is likely more thermally stable than its lighter

counterparts, calcium and strontium bromate.

Compound Formula
Decomposition
Onset/Temperature

Barium Bromate Ba(BrO₃)₂
Studied in the range of 553-

583 K (280-310 °C)[10]

Strontium Bromate Sr(BrO₃)₂
Dehydration of monohydrate

begins at 211 °C[11]

Calcium Carbonate CaCO₃
Decomposes at approximately

625 °C[12]

Barium Carbonate BaCO₃
Higher decomposition

temperature of ~950 °C[13]
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Note: The study on barium bromate focused on the induction period of thermal decomposition

under irradiation, not the absolute decomposition temperature. Data for strontium bromide

monohydrate dehydration is provided as an indicator of thermal behavior. **Note:

Decomposition temperatures for carbonates are provided to illustrate the general trend of

increasing thermal stability down the group.

Experimental Protocols
Detailed and reproducible experimental protocols are essential for the cross-validation of

scientific findings. This section outlines the methodologies for the synthesis of barium bromate
and its application as a titrant in analytical chemistry.

Synthesis of Barium Bromate
Barium bromate can be synthesized via a precipitation reaction between a soluble barium salt

and a soluble bromate salt.

Reaction:

BaCl₂ (aq) + 2 KBrO₃ (aq) → Ba(BrO₃)₂ (s) + 2 KCl (aq)

Procedure:

Preparation of Reactant Solutions:

Prepare a concentrated solution of barium chloride (BaCl₂) in distilled water.

Prepare a concentrated solution of potassium bromate (KBrO₃) in distilled water. For

optimal yield, the molar ratio of barium ions to bromate ions should be 1:2.

Precipitation:

Heat both solutions to boiling separately.

While still hot, add the potassium bromate solution to the barium chloride solution with

constant stirring.

A white precipitate of barium bromate will form.
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Isolation and Purification:

Allow the mixture to cool to room temperature, and then further cool in an ice bath to

maximize precipitation.

Separate the precipitate by vacuum filtration using a Büchner funnel.

Wash the collected precipitate with cold distilled water to remove soluble impurities such

as potassium chloride.

A final wash with acetone can facilitate drying.

Drying:

Dry the purified barium bromate in an oven at a temperature below its decomposition

point.

Barium Bromate as an Oxidizing Agent in Titration: A
Comparison with Potassium Bromate
Both barium bromate and potassium bromate can be used as oxidizing agents in redox

titrations. Potassium bromate is a primary standard, meaning it can be used to prepare a

standard solution of known concentration directly from a weighed mass. Barium bromate,

being sparingly soluble, is more commonly used in situations where the bromate ion is needed

for a precipitation reaction or where a solid source of bromate is preferred.

The following protocol details a redox titration using a standardized potassium bromate

solution, which can be adapted for use with a saturated barium bromate solution of known

concentration.

Titration of Arsenic (III) with Bromate:

Reaction:

BrO₃⁻ + 3 H₃AsO₃ → Br⁻ + 3 H₃AsO₄

Procedure:[2][14]
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Preparation of Standard Potassium Bromate Solution (0.02 M):

Accurately weigh approximately 3.34 g of analytical grade potassium bromate (dried at

120°C).

Dissolve it in distilled water in a 1 L volumetric flask and dilute to the mark.

Preparation of Arsenic (III) Solution:

Accurately weigh a sample of arsenic trioxide (As₂O₃) and dissolve it in a solution of

sodium hydroxide.

Acidify the solution with hydrochloric acid.

Titration:

Add a few drops of a suitable indicator (e.g., methyl red) to the arsenic (III) solution.

Titrate the arsenic (III) solution with the standard potassium bromate solution. The

endpoint is indicated by a color change of the indicator as it is oxidized by the first excess

of bromate.

Signaling Pathway Visualization: The Belousov-
Zhabotinsky Reaction
Barium bromate, as a source of bromate ions, can be a key component in the Belousov-

Zhabotinsky (BZ) reaction, a well-known oscillating chemical reaction. This reaction serves as a

classic example of non-equilibrium thermodynamics and involves a complex network of

reactions. The overall process can be simplified into three main phases.
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Process A: Bromide Consumption

Process B: Autocatalytic Production of HBrO₂

Process C: Regeneration of Bromide

Br⁻ + BrO₃⁻ + 2H⁺ → HBrO₂ + HOBr

HBrO₂ + Br⁻ + H⁺ → 2HOBr

BrO₃⁻ + HBrO₂ + H⁺ → 2BrO₂• + H₂O

[Br⁻] decreases

BrO₂• + Ce³⁺ + H⁺ → HBrO₂ + Ce⁴⁺

produces

Ce⁴⁺ + Organic Substrate → Ce³⁺ + Br⁻

[Ce⁴⁺] increases

[Br⁻] increases

Click to download full resolution via product page

Caption: Simplified reaction pathway of the Belousov-Zhabotinsky oscillating reaction.

Experimental Workflow and Logical Relationships
The cross-validation of experimental results for a chemical compound like barium bromate
involves a systematic workflow.
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Visualization & Reporting
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Caption: Workflow for the cross-validation and comparison of experimental data for barium
bromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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